Cas no 1517060-17-1 (4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 1517060-17-1
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 5044977
• Update Time: 2025-06-26

4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid
• 5-pyridin-2-yl-2H-triazole-4-carboxylic acid
• 5-(Pyridin-2-yl)-2H-1,2,3-triazole-4-carboxylic acid
• 4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid

• Inchi： 1S/C8H6N4O2/c13-8(14)7-6(10-12-11-7)5-3-1-2-4-9-5/h1-4H,(H,13,14)(H,10,11,12)
• InChI Key： AYVSRBRKHJPVHN-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CN=2)=NNN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 0.1
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid

Introduction to 4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 1517060-17-1)

4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 1517060-17-1), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the triazole class, which is well-known for its broad spectrum of applications in drug development, particularly in the design of antimicrobial, antiviral, and anticancer agents. The presence of both pyridine and triazole moieties in its molecular structure endows it with distinctive electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The pyridin-2-yl substituent at the 4-position of the triazole ring introduces a nitrogen-rich aromatic system that can participate in various hydrogen bonding interactions and metal coordination events. This feature is particularly relevant in the context of enzyme inhibition and receptor binding studies, where such interactions play a crucial role in determining binding affinity and specificity. Additionally, the carboxylic acid functionality at the 5-position provides a site for further derivatization, allowing chemists to explore diverse pharmacophores and enhance the pharmacological profile of the compound.

In recent years, there has been growing interest in triazole-based compounds as potential therapeutic agents due to their ability to modulate multiple biological pathways. Studies have demonstrated that triazoles can exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. The 1H-1,2,3-triazole core is particularly noteworthy for its stability under physiological conditions while maintaining sufficient reactivity for post-synthetic functionalization. This balance makes it an ideal candidate for medicinal chemistry campaigns aimed at optimizing drug-like properties.

One of the most compelling aspects of 4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid is its potential as a building block for novel drug candidates. Researchers have leveraged its structural framework to develop derivatives with enhanced bioavailability and target specificity. For instance, recent studies have explored its use in designing small-molecule inhibitors targeting protein-protein interactions relevant to cancer progression. The pyridine moiety has been shown to interact with specific amino acid residues in protein binding pockets, thereby facilitating the development of high-affinity inhibitors.

The synthesis of 4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid typically involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Common synthetic routes include cyclocondensation reactions between hydrazines or hydrazide derivatives with nitrile oxides or ketones, followed by functional group manipulations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for academic and industrial research purposes.

From a computational chemistry perspective, 4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid has been subjected to extensive molecular modeling studies to elucidate its binding modes with biological targets. These studies have provided valuable insights into how subtle changes in its structure can modulate receptor affinity and selectivity. For example, computational analyses have revealed that variations in the substitution pattern around the triazole ring can significantly alter its interaction with enzymes such as kinases or phosphodiesterases. Such findings are instrumental in guiding experimental efforts toward the development of lead compounds with improved therapeutic efficacy.

The pharmacological potential of 4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid has also been explored in preclinical models of human disease. Initial studies have shown promising results in inhibiting pathological processes associated with inflammation and tumor growth. The compound’s ability to disrupt key signaling pathways involved in these conditions makes it an attractive candidate for further development into a therapeutic agent. Additionally, its favorable physicochemical properties, such as solubility and metabolic stability, suggest that it may possess good pharmacokinetic profiles when appropriately formulated.

In conclusion,4-(Pyridin-2-yl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 1517060-17-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its combination of a pyridine moiety and a triazole core provides a versatile scaffold for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new therapeutic applications for this compound,4-(Pyridin-2-yli)-substituted triazoles are likely to remain at the forefront of medicinal chemistry innovation.